N-(4-chlorobenzyl)-2,2,2-trifluoro-N-(2-pyrazinyl)acetamide

• IUPAC Name: N-[(4-chlorophenyl)methyl]-2,2,2-trifluoro-N-pyrazin-2-ylacetamide
• InChI: InChI=1S/C13H9ClF3N3O/c14-10-3-1-9(2-4-10)8-20(12(21)13(15,16)17)11-7-18-5-6-19-11/h1-7H,8H2
• InChI Key: UWSWFFIOCOFYOE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CN(C2=NC=CN=C2)C(=O)C(F)(F)F)Cl
• Molecular Formula: C13H9ClF3N3O
• Molecular Weight: 315.68 g/mol

Description

Molecular Structure Analysis

The molecular structure of N-(4-chlorobenzyl)-2,2,2-trifluoro-N-(2-pyrazinyl)acetamide is defined by its molecular formula, C13H12ClN3O. The average mass of this compound is 261.707 Da, and the monoisotopic mass is 261.066895 Da.

Scientific Research Applications

Antioxidant, Analgesic, and Anti-inflammatory Applications

• Design and Synthesis for Biological Evaluation : A study described the design, synthesis, and biological evaluation of derivatives of N-(pyrazin-2-yl)acetamide for DPPH scavenging, analgesic, and anti-inflammatory activities. One synthesized compound exhibited significant antioxidant, analgesic, and anti-inflammatory activities compared to standards, highlighting its potential therapeutic applications (Nayak et al., 2014).

Crystal Structures and Hydrogen Bonding

• Crystal Structures of C,N-Disubstituted Acetamides : Research on the crystal structures of 2-(4-chlorophenyl)-N-(pyrazin-2-yl)acetamide revealed intricate hydrogen bonding patterns, contributing to our understanding of molecular interactions and the potential for designing new materials with desired physical properties (Narayana et al., 2016).

Nonlinear Optical Properties

• Theoretical Investigations on Nonlinear Optical Properties : A study focused on the nonlinear optical properties of crystalline structures including 2-(4-chlorophenyl)-N-(pyrazin-2-yl)acetamide, aiming to understand their potential in optical devices. The findings suggest these compounds as promising candidates for applications in photonics, such as optical switches and modulators (Castro et al., 2017).

Coordination Complexes and Antioxidant Activity

• Coordination Complexes and Their Effects : A study synthesized coordination complexes from pyrazole-acetamide derivatives, analyzing their structures and investigating their antioxidant activities. This research not only sheds light on the self-assembly processes involved but also highlights the significant antioxidant potential of these compounds (Chkirate et al., 2019).

Antimicrobial Agents

• Synthesis and Evaluation as Antimicrobial Agents : Another study synthesized new thiophene, thienopyrimidine, and thienothiadiazine derivatives incorporating antipyrine moiety, evaluating them as potential antimicrobial agents. This research indicates the promise of N-(pyrazin-2-yl)acetamide derivatives in developing new antimicrobial treatments (Aly et al., 2011).